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Compound of Interest

Compound Name:
Sodium (S)-2-hydroxy-4-

methylvalerate

CAS No.: 54641-21-3

Cat. No.: B14637578

Get Quote

Compound Profile & Risk Assessment
Sodium (S)-2-hydroxy-4-methylvalerate is the sodium salt of (S)-2-hydroxyisocaproic acid

(HICA), a leucine metabolite. While generally considered less volatile than its acid precursor,

the salt form presents specific handling challenges due to its fine particulate nature and

hygroscopicity.
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Property Details

Chemical Name Sodium (S)-2-hydroxy-4-methylvalerate

Synonyms
Sodium (S)-Leucate; Sodium (S)-2-

hydroxyisocaproate; Sodium HICA

Parent Acid CAS
13748-90-8 (Acid form); Salt often cited as

Sodium salt of 13748-90-8

Physical State White crystalline powder or amorphous solid

Solubility Highly soluble in water; soluble in ethanol

Key Hazards

Serious Eye Irritation (Category 2A); Skin

Irritation (Category 2); Specific Target Organ

Toxicity - Single Exposure (Respiratory Tract

Irritation).[1][2][3]

Reactivity

Hygroscopic.[4] Absorbs atmospheric moisture

rapidly, leading to clumping and concentration

errors. Stable under normal conditions.

Personal Protective Equipment (PPE) Matrix
The selection of PPE is dictated by the quantity handled and the potential for dust generation.

This matrix ensures adequate protection without over-encumbering the researcher.

PPE Decision Logic (Visualized)
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Start: Assess Task

Physical Form?

Solid / Powder

High Dust Risk

Aqueous Solution

Splash Risk

< 1g (Weighing) > 1g or Open Transfer

Standard PPE:
Lab Coat, Nitrile Gloves,

Safety Glasses

Splash Protection:
+ Face Shield (if pouring)

+ Neoprene Apron (large vol)

Large Volume (>500mL)

In Fume Hood

Enhanced PPE:
+ N95/P100 Respirator
+ Fume Hood Required

Click to download full resolution via product page

Figure 1: PPE Selection Logic based on physical state and quantity handled.

Detailed PPE Specifications
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Component Specification Rationale

Eye Protection
Chemical Safety Goggles

(ANSI Z87.1)

Essential. The salt can cause

severe irritation and corneal

damage due to high ionic

strength and pH effects upon

contact with moisture in the

eye.

Hand Protection
Nitrile Gloves (Min. thickness

0.11 mm)

Provides excellent resistance

to organic salts. Latex is not

recommended due to potential

allergenicity and lower

chemical resistance. Double-

gloving is recommended for

quantities >10g.

Respiratory
N95 or P100 Mask (if outside

hood)

Fine powders can easily

become airborne. Inhalation

causes respiratory tract

irritation. Always handle solids

inside a Fume Hood.

Body Protection
Lab Coat (100% Cotton or

Nomex)

Prevents skin contact.

Synthetic blends may melt if

exposed to fire (though this

compound is not highly

flammable, general lab safety

applies).

Operational Handling Protocols
Protocol A: Safe Weighing (Hygroscopic Management)
Objective: To weigh the compound accurately while preventing moisture absorption and dust

inhalation.

Preparation:
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Equip PPE: Lab coat, nitrile gloves, safety goggles.

Verify Fume Hood airflow (>100 fpm).

Critical: Bring a desiccator containing the stock bottle into the hood. Do not open the stock

bottle in a humid open lab environment.

Weighing:

Place the balance inside the hood (if possible) or use a transfer vessel.

Open the stock bottle only immediately before weighing.

Use a static-free spatula to transfer the powder into a tared weighing boat.

Note: If the powder appears clumpy, it has already absorbed moisture. This will affect

molarity calculations.

Transfer:

Immediately recap the stock bottle and return it to the desiccator.

Dissolve the weighed solid immediately or cover the weighing boat with Parafilm.

Protocol B: Dissolution & Solution Preparation
Objective: To prepare a stock solution without generating aerosols.

Solvent Selection: Water (highly soluble), Ethanol (soluble), DMSO (soluble).

Procedure:

Place the receiving vessel (beaker/flask) on a magnetic stirrer.

Add approx. 70% of the final volume of solvent.

Slow Addition: Add the solid Sodium (S)-2-hydroxy-4-methylvalerate slowly to the vortex

of the stirring solvent. Do not dump quickly, as this creates a "puff" of dust.
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Rinse the weighing boat with the solvent to ensure quantitative transfer.

Adjust to final volume.

Labeling: Label clearly with "Sodium (S)-2-hydroxy-4-methylvalerate," Concentration,

Date, and "Irritant."

Emergency Response & Spill Cleanup
In the event of a spill, rapid action is required to prevent spread and exposure.

Spill Response Workflow

1. Alert Personnel
& Evacuate Area 2. Assess Scale 3. Don Full PPE

(Goggles, N95, Double Gloves)

Dry Spill (Powder)

Wet Spill (Solution)

Cover with wet paper towel
to suppress dust.
Scoop into bag.

Absorb with vermiculite
or spill pads.

Scoop into bag.

4. Label as Hazardous Waste
(Solid Organic Salt)

Click to download full resolution via product page

Figure 2: Step-by-step spill response for solid and liquid forms.

First Aid (Eyes): Rinse cautiously with water for at least 15 minutes. Remove contact lenses

if present and easy to do.[5] Seek medical attention immediately.

First Aid (Skin): Wash with plenty of soap and water.[5] If irritation occurs, get medical

advice.

Disposal & Deactivation
Disposal must comply with local, state, and federal regulations. As an organic salt, it generally

does not require complex deactivation (like quenching a pyrophoric), but it must not be flushed

without verification of local sewer codes.
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Method Procedure Applicability

Aqueous Disposal (If

Permitted)

1. Dissolve solid in excess

water.2. Check pH (expect

6.0–8.0).[4] Neutralize if

outside 5.5–9.0 range.3. Flush

down the drain with copious

water (20x volume).

Only for small quantities

(<10g) if local regulations

permit non-toxic organic salts

in sewer.

Solid Waste (Preferred)

1. Place solid or absorbed spill

material in a sealed

container.2.[6] Label: "Non-

RCRA Regulated Chemical

Solid - Sodium HICA".3. Hand

over to EHS/Waste

Management.

Recommended for all

commercial/academic labs to

ensure compliance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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